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molecular formula C7H3Cl3O B031103 2,4-Dichlorobenzoyl chloride CAS No. 89-75-8

2,4-Dichlorobenzoyl chloride

Cat. No. B031103
CAS RN: 89-75-8
M. Wt: 209.5 g/mol
InChI Key: CEOCVKWBUWKBKA-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
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Patent
US09066946B2

Procedure details

The title compound was prepared in a manner analogous to Intermediate 12 substituting 2,4-dichlorobenzoic acid for 2-chloro-3-(trifluoromethyl)benzoic acid.
Name
Intermediate 12
Quantity
0 (± 1) mol
Type
reactant
Reaction Step One
Name
2,4-dichlorobenzoic acid
Quantity
0 (± 1) mol
Type
reactant
Reaction Step One
Name
2-chloro-3-(trifluoromethyl)benzoic acid
Quantity
0 (± 1) mol
Type
reactant
Reaction Step One
Name
title compound

Identifiers

REACTION_CXSMILES
[Cl:1][C:2]1[C:10](C(F)(F)F)=[CH:9][CH:8]=[CH:7][C:3]=1[C:4]([Cl:6])=[O:5].[Cl:15]C1C=C(Cl)C=CC=1C(O)=O.ClC1C(C(F)(F)F)=CC=CC=1C(O)=O>>[Cl:1][C:2]1[CH:10]=[C:9]([Cl:15])[CH:8]=[CH:7][C:3]=1[C:4]([Cl:6])=[O:5]

Inputs

Step One
Name
Intermediate 12
Quantity
0 (± 1) mol
Type
reactant
Smiles
ClC1=C(C(=O)Cl)C=CC=C1C(F)(F)F
Name
2,4-dichlorobenzoic acid
Quantity
0 (± 1) mol
Type
reactant
Smiles
ClC1=C(C(=O)O)C=CC(=C1)Cl
Name
2-chloro-3-(trifluoromethyl)benzoic acid
Quantity
0 (± 1) mol
Type
reactant
Smiles
ClC1=C(C(=O)O)C=CC=C1C(F)(F)F

Conditions

Other
Conditions are dynamic
1
Details
See reaction.notes.procedure_details.

Outcomes

Product
Name
title compound
Type
product
Smiles
ClC1=C(C(=O)Cl)C=CC(=C1)Cl

Source

Source
 Open Reaction Database (ORD)
Description
 The Open Reaction Database (ORD) is an open-access schema and infrastructure for structuring and sharing organic reaction data, including a centralized data repository. The ORD schema supports conventional and emerging technologies, from benchtop reactions to automated high-throughput experiments and flow chemistry. Our vision is that a consistent data representation and infrastructure to support data sharing will enable downstream applications that will greatly improve the state of the art with respect to computer-aided synthesis planning, reaction prediction, and other predictive chemistry tasks.